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Tandutinib Plasma Concentrations and PK Parameters

Parameter
Value /
Range

Context / Dose

Steady-State Plasma
Concentration

1000 - 3000
ng/mL

Achieved at the Maximum Tolerated Dose (MTD) of 525 mg
twice daily [1] [2].

Time to Steady-State > 1 week Plasma concentrations required over one week of continuous
twice-daily dosing to reach steady-state due to slow

elimination [1] [2].

Analytical Method for
Quantification

LC-MS/MS Method used for precise measurement of tandutinib

concentration in biological matrices like plasma [3].

| Reported Metabolic Stability (in vitro)| - Half-life (t₁/₂): 29.0 minutes

Intrinsic Clearance (CLᵢₙₜ): 22.03 µL/min/mg | Measured in Human Liver Microsomes; indicates a
moderate extraction ratio and potential for good in vivo bioavailability [3]. |

Detailed Clinical Trial Context and Methodology
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The foundational data on tandutinib's plasma concentrations come from a phase I dose-escalation trial

involving 40 patients with Acute Myelogenous Leukemia (AML) or high-risk myelodysplastic syndrome

(MDS) [1] [2].

Dosing and Dose-Limiting Toxicity (DLT): The trial tested doses from 50 mg to 700 mg twice daily.

The principal DLTs were reversible generalized muscular weakness and fatigue, observed at the 525
mg and 700 mg doses. The Maximum Tolerated Dose (MTD) was established at 525 mg twice daily
[1] [2].
Pharmacokinetic Profile: The characterizing feature of tandutinib's pharmacokinetics was its slow
elimination, which led to a long time to reach steady-state concentrations [1] [2].
Bioanalytical Method: A specific and sensitive Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) method has been validated for quantifying tandutinib in complex biological matrices.
This method uses a simple isocratic elution and multiple reaction monitoring (MRM) for high

specificity, with a linear range of 5–500 ng/mL and a limit of quantification of 3.8 ng/mL [3].

Experimental Protocol for Plasma Concentration
Analysis

For your reference, here is a summary of the core experimental workflow used to determine tandutinib

metabolic stability and concentrations, which underpins the understanding of its pharmacokinetic profile.
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The corresponding steps are:

Incubation: Tandutinib is incubated with a pooled system of Human Liver Microsomes (HLMs) in the

presence of NADPH, which provides the enzymes and co-factors for metabolic reactions [3].
Sampling: The reaction mixture is sampled at predetermined time intervals (e.g., 0, 5, 15, 30, 45

minutes) and the reaction is stopped to prevent further metabolism [3].
Quantification: The concentration of the parent drug (tandutinib) remaining at each time point is

accurately measured using the validated LC-MS/MS method [3].
Calculation: The natural logarithm of the remaining tandutinib concentration is plotted against time.

The slope of the linear regression is used to calculate the in vitro half-life, which in turn is used to
calculate the intrinsic clearance [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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